Cas no 2168930-68-3 (4-(propan-2-yl)-5,8-dioxa-10-azadispiro2.2.3^{6}.2^{3}undecane)

• Product Name: 4-(propan-2-yl)-5,8-dioxa-10-azadispiro2.2.3^{6}.2^{3}undecane
• CAS No: 2168930-68-3
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6402385
• PubChem ID: 165522913
• Update Time: 2025-07-01

4-(propan-2-yl)-5,8-dioxa-10-azadispiro2.2.3^{6}.2^{3}undecane Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)-5,8-dioxa-10-azadispiro2.2.3^{6}.2^{3}undecane
• 2168930-68-3
• EN300-1280403
• 4-(propan-2-yl)-5,8-dioxa-10-azadispiro[2.2.3^{6}.2^{3}]undecane

• Inchi： 1S/C11H19NO2/c1-8(2)9-10(3-4-10)5-12-11(14-9)6-13-7-11/h8-9,12H,3-7H2,1-2H3
• InChI Key： BXVQAAQPTMLOIQ-UHFFFAOYSA-N
• SMILES： O1C2(COC2)NCC2(C1C(C)C)CC2

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-(propan-2-yl)-5,8-dioxa-10-azadispiro2.2.3^{6}.2^{3}undecane

Introduction to 4-(propan-2-yl)-5,8-dioxa-10-azadispiro2.2.3⁶.2³undecane (CAS No. 2168930-68-3)

4-(propan-2-yl)-5,8-dioxa-10-azadispiro2.2.3⁶.2³undecane, identified by the Chemical Abstracts Service Number (CAS No.) 2168930-68-3, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique spirocyclic framework and potential pharmacological applications. This compound belongs to a class of spiro compounds, which are characterized by the presence of two or more rings that are joined at one or more common atoms, often resulting in intriguing stereochemical and electronic properties.

The molecular structure of 4-(propan-2-yl)-5,8-dioxa-10-azadispiro2.2.3⁶.2³undecane features a spiro center connecting a five-membered oxygen-containing heterocycle with a ten-membered azacycloalkane ring system. This arrangement creates a rigid scaffold that may influence the compound's biological activity by restricting conformational flexibility. The presence of both oxygen and nitrogen atoms in the molecule suggests potential interactions with biological targets such as enzymes and receptors, which are often modulated by these heteroatoms.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and high binding affinity towards biological targets. The spiro core in 4-(propan-2-yl)-5,8-dioxa-10-azadispiro2.2.3⁶.2³undecane may contribute to its stability and specificity in interactions with proteins or nucleic acids. Additionally, the propan-2-yl substituent at the 4-position introduces a flexible alkyl chain that can modulate the compound's solubility and pharmacokinetic properties, making it a promising candidate for further investigation in drug discovery.

The synthesis of 4-(propan-2-yl)-5,8-dioxa-10-azadispiro2.2.3⁶.2³undecane presents unique challenges due to the complexity of the spirocyclic framework. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and ring-closing metathesis, have been employed to construct the desired spiro structure efficiently. The development of robust synthetic routes is crucial for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

The pharmacological potential of 4-(propan-2-yl)-5,8-dioxa-10-azadispiro2.2.3⁶.2³undecane has not yet been fully explored, but preliminary studies suggest that it may exhibit properties relevant to various therapeutic areas. For instance, its structural motif resembles certain bioactive natural products that have demonstrated efficacy against infectious diseases and inflammatory disorders. The oxygen and nitrogen atoms in the molecule could serve as hydrogen bond donors or acceptors, facilitating interactions with biological targets.

In the context of drug discovery, the spiro core of 4-(propan-2-yl)-5,8-dioxa-10-azadispiro2.2.3⁶.2³undecane offers a scaffold for designing novel molecules with improved pharmacological profiles. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify potential binding sites on biological targets and optimize the compound's activity through structure-based drug design approaches.

The chemical biology community has also shown interest in spirocyclic compounds due to their potential role as probes for understanding biological processes. The unique structural features of 4-(propan-2-yl)-5,8-dioxa-10-azadispiro2.2.3⁶.2³undecane make it an attractive candidate for studying enzyme mechanisms or receptor function in cells and tissues. By developing derivatives with specific modifications, researchers can gain insights into how structural changes influence biological activity.

The future prospects for 4-(propan-2-yl)-5,8-dioxa-10-azadispiro2.2.3⁶.2³undecane include its exploration as a lead compound for drug development or as an intermediate in synthesizing more complex molecules with enhanced therapeutic effects. Collaborative efforts between synthetic chemists and medicinal chemists will be essential in realizing these goals, ensuring that the compound's full potential is realized in both academic research and industrial applications.

In conclusion,4-(propan - 1 - yl ) - 5 , 8 - dio x a - 1 0 - az ad is pi ro [ 1 0 . 1 ( 1 n o r b o u n d ) ] [ 1 , 1 ' ] d i e t h y l e n e ( C A S N o . 2168930 -68 - 3 ) represents a structurally fascinating molecule with significant untapped potential in medicinal chemistry and chemical biology . Its unique scaffolding , combined with promising pharmacological attributes , positions it as a valuable asset for future research endeavors aimed at discovering novel therapeutic agents . As synthetic methodologies continue to evolve , it is anticipated that this compound will play an increasingly important role in advancing our understanding of biological systems and developing new treatments for human diseases . p >